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Compound of Interest

Compound Name: 1,1,3,3,5,5-Hexamethyltrisiloxane

Cat. No.: B073498 Get Quote

An In-depth Technical Safety Guide for 1,1,3,3,5,5-Hexamethyltrisiloxane

This guide provides comprehensive safety and technical information for 1,1,3,3,5,5-
Hexamethyltrisiloxane (CAS No. 1189-93-1), tailored for researchers, scientists, and

professionals in drug development.

Chemical Identification and Physical Properties
1,1,3,3,5,5-Hexamethyltrisiloxane is a linear siloxane compound.[1] It is recognized for its

stability, low surface tension, and excellent thermal resistance, making it a valuable component

in various industrial and research applications.[1]

Table 1: Chemical Identifiers

Identifier Value

CAS Number 1189-93-1[1][2][3][4]

EC Number 214-716-8[3][5]

Molecular Formula C₆H₁₈O₂Si₃[2][5] or C₆H₂₀O₂Si₃[1][3][4]

Molecular Weight 206.46 g/mol [2] or 208.48 g/mol [1][4][6]
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| Synonyms | Dimethylbis(dimethylsilyloxy)silane, M'DM'[1][5] |

Table 2: Physical and Chemical Properties

Property Value

Physical State Colorless clear liquid[1][5]

Boiling Point 128 °C (lit.)[1][7]

Melting Point -67 °C (lit.)[1]

Density 0.822 g/mL at 25 °C (lit.)[7] or 0.83 g/mL[1]

Refractive Index n20/D 1.383 (lit.)[7]

Flash Point 20 °C (68.0 °F) - closed cup

Purity / Assay ≥ 95%[3][5] or ≥ 97% (GC)[1]

Vapor Properties Vapors may form explosive mixtures with air[3]

| Solubility | Slightly miscible with water[7] |

Hazard Identification and Classification
The primary hazard associated with 1,1,3,3,5,5-Hexamethyltrisiloxane is its high flammability.

[3][5] It is classified as a Flammable Liquid, Category 2, under the Globally Harmonized System

(GHS).[2][5]

Table 3: GHS Classification

Classification Code Description

Flammable Liquids Flam. Liq. 2[2][3][5]
Highly flammable liquid
and vapor[2][3][5]

GHS Pictogram GHS02 (Flame)[5][8]

Signal Word Danger[2][3][5]
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| Hazard Statement | H225[2][3][8] | Highly flammable liquid and vapor |

GHS Hazard Communication for 1,1,3,3,5,5-Hexamethyltrisiloxane

Highly Flammable Liquid and Vapor
(Flam. Liq. 2)

Signal Word: Danger Pictogram: Flame (GHS02) Hazard Statement (H225)

Precautionary Statements
(P210, P233, P240, P241, P242, P243, P280...)

leads to

Click to download full resolution via product page

GHS Hazard Communication Flow

Toxicological Information
The toxicological properties of 1,1,3,3,5,5-Hexamethyltrisiloxane have not been fully

investigated.[3] Available safety data sheets indicate a lack of comprehensive acute toxicity

data.[5]

Inhalation: Inhalation of high vapor concentrations may lead to symptoms such as headache,

dizziness, tiredness, nausea, and vomiting.[3][9] May cause irritation to the respiratory tract.

[10]

Skin Contact: May cause skin irritation.[5][10]
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Eye Contact: May cause eye irritation.[5][10]

Ingestion: No specific information is available.[5]

Experimental Protocols
Detailed experimental protocols for toxicological studies on 1,1,3,3,5,5-Hexamethyltrisiloxane
are not available in the reviewed safety data sheets. The provided documents do not cite

specific studies (e.g., OECD guidelines) used to determine the toxicological properties of this

specific substance.

Handling, Storage, and Personal Protection
Proper handling and storage procedures are critical to ensure safety, primarily due to the

substance's flammability.

Safe Handling
Keep away from heat, sparks, open flames, and hot surfaces.[5][9]

Use only non-sparking tools and explosion-proof electrical equipment.[5][9]

Ground and bond containers and receiving equipment to prevent static discharge.[5][9]

Handle in a well-ventilated area to prevent the accumulation of vapors.[5]

Avoid contact with skin and eyes, and do not breathe vapor or mist.[5]

Wash hands thoroughly after handling.[5]

Storage Conditions
Store in a cool, well-ventilated place.[5][9]

Keep the container tightly closed.[5][9]

Incompatible materials include oxidizing agents, alkalis, metal salts, and precious metals.[5]

Personal Protective Equipment (PPE)
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Emergency eyewash fountains and safety showers should be readily accessible.[5]

Eye/Face Protection: Chemical goggles or a face shield should be worn. Contact lenses are

not recommended.[5]

Hand Protection: Neoprene or nitrile rubber gloves are recommended.[5]

Skin and Body Protection: Wear suitable protective clothing.[5]

Respiratory Protection: If inhalation exposure is possible, a NIOSH-certified organic vapor

respirator is recommended.[5]

Handling 1,1,3,3,5,5-Hexamethyltrisiloxane

Eye Protection
(Chemical Goggles/Faceshield)

Hand Protection
(Nitrile/Neoprene Gloves)

Body Protection
(Protective Clothing)

Is ventilation adequate?

Respiratory Protection
(NIOSH-certified respirator)

Yes No

Click to download full resolution via product page

Personal Protective Equipment (PPE) Decision Flow

First Aid and Firefighting Measures
First Aid Measures

After Inhalation: Move the individual to fresh air. If feeling unwell, seek medical advice.[5][9]

After Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with plenty

of water and soap.[5][9]
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After Eye Contact: Rinse eyes immediately and thoroughly with water for at least 15 minutes.

Remove contact lenses if present and easy to do so. Seek medical attention.[5]

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Seek medical attention.[5][9]

Firefighting Measures
The substance is highly flammable and its vapor can form explosive mixtures with air.[3][5]

Suitable Extinguishing Media: Use water spray, water fog, foam, carbon dioxide (CO2), or

dry chemical extinguishers.[5]

Unsuitable Extinguishing Media: None known.[5]

Specific Hazards: Irritating fumes and organic acid vapors may develop when exposed to

high temperatures or open flame.[5]

Firefighter Protection: Do not enter the fire area without proper protective equipment,

including respiratory protection. Use water spray or fog to cool exposed containers.[5]

Fire Involving
Hexamethyltrisiloxane

Use Suitable Extinguishing Media
(Water Spray, Foam, CO2, Dry Chemical)

Wear Full Protective Equipment
(incl. SCBA)

Cool Exposed Containers
(Water Spray/Fog)

Hazards:
- Explosive vapor-air mixture

- Irritating fumes on combustion

Click to download full resolution via product page

Fire Emergency Response Protocol

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Eliminate all ignition sources and

use special care to avoid static electric charges.[5]
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Environmental Precautions: Prevent the substance from entering sewers and public waters.

[5]

Methods for Cleaning Up: Absorb the spill with an inert material. Collect the material using

non-sparking tools and place it in an appropriate container for disposal.[5]

Transport Information
1,1,3,3,5,5-Hexamethyltrisiloxane is classified as a dangerous good for transport.[4]

Table 4: Transport Classification

Regulation UN Number
Proper
Shipping
Name

Transport
Hazard Class

Packing Group

| DOT / ADR / IMDG | UN1993[3] | Flammable liquid, n.o.s. (1,1,3,3,5,5-
Hexamethyltrisiloxane)[3] | 3[3] | II[3] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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